Cas no 899993-96-5 (ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate
• CAS No: 899993-96-5
• MF: C₂₁H₂₄ClN₃O₅S
• MW: 465.95036315918
• CID: 5441274
• PubChem ID: 16022997
• Update Time: 2025-05-19

ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1395708
• AKOS001975801
• E871-0350
• ethyl 2-(2-(6-(3-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl)acetamido)benzoate
• NCGC00126004-01
• F3165-0313
• ethyl 2-(2-{6-[(3-chlorophenyl)methyl]-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate
• 899993-96-5
• HMS1874H07
• ethyl 2-({[6-(3-chlorobenzyl)-1,1-dioxido-1,2,6-thiadiazinan-2-yl]acetyl}amino)benzoate
• ethyl 2-[[2-[6-[(3-chlorophenyl)methyl]-1,1-dioxo-1,2,6-thiadiazinan-2-yl]acetyl]amino]benzoate
• Ethyl 2-[[2-[6-[(3-chlorophenyl)methyl]tetrahydro-1,1-dioxido-2H-1,2,6-thiadiazin-2-yl]acetyl]amino]benzoate
• ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate

• Inchi： 1S/C21H24ClN3O5S/c1-2-30-21(27)18-9-3-4-10-19(18)23-20(26)15-25-12-6-11-24(31(25,28)29)14-16-7-5-8-17(22)13-16/h3-5,7-10,13H,2,6,11-12,14-15H2,1H3,(H,23,26)
• InChI Key： UIZPEZXEIBRBNB-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CN1CCCN(CC2=CC=CC(Cl)=C2)S1(=O)=O)=O

Computed Properties

• Exact Mass: 465.1125197g/mol
• Monoisotopic Mass: 465.1125197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.6±55.0 °C(Predicted)
• pka: 12.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate

Comprehensive Overview of Ethyl 2-(2-{6-(3-Chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate (CAS No. 899993-96-5)

The compound ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate (CAS No. 899993-96-5) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique thiadiazinan core, which is increasingly studied for its bioactivity and structural versatility. The presence of the 3-chlorophenyl moiety and ethyl benzoate group enhances its applicability in drug discovery, particularly in modulating enzyme interactions and receptor binding.

Recent trends in medicinal chemistry highlight the growing interest in sulfonamide derivatives and heterocyclic compounds, making 899993-96-5 a subject of scientific curiosity. Researchers are exploring its role in targeting inflammatory pathways and microbial resistance, aligning with global healthcare challenges such as antibiotic resistance and chronic inflammation management. The compound’s 1,1-dioxo-1lambda6,2,6-thiadiazinan scaffold is particularly noteworthy for its stability and metabolic profile, which are critical for preclinical development.

From a synthetic perspective, ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate is synthesized via multi-step organic reactions, often involving amide coupling and cyclization techniques. Its acetamido-benzoate linkage offers a modular approach for further derivatization, catering to structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing pharmacokinetic properties, such as solubility and bioavailability, which are frequently searched topics in drug design forums.

In agrochemical applications, the 3-chlorophenyl segment of CAS 899993-96-5 suggests potential utility in pest control formulations. With the rising demand for eco-friendly crop protection agents, this compound’s mechanism of action—possibly interfering with insect nervous systems—is under investigation. Such inquiries resonate with searches like “green pesticides” and “non-toxic agrochemicals,” reflecting industry shifts toward sustainable practices.

The market for high-value intermediates like 899993-96-5 is expanding, driven by pharmaceutical outsourcing and custom synthesis services. Analytical data (e.g., HPLC purity, NMR spectra) are often requested by buyers, emphasizing the need for rigorous quality control. SEO-optimized queries such as “suppliers of ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate” or “CAS 899993-96-5 technical specifications” dominate procurement-related searches, underscoring commercial relevance.

Environmental and regulatory considerations for 899993-96-5 are also pivotal. While not classified as hazardous, its chlorophenyl component warrants scrutiny under REACH and similar frameworks. Discussions around “biodegradable sulfonamides” and “safe chemical handling” align with broader societal concerns about industrial sustainability, further boosting the compound’s visibility in scientific and regulatory databases.

In summary, ethyl 2-(2-{6-(3-chlorophenyl)methyl-1,1-dioxo-1lambda6,2,6-thiadiazinan-2-yl}acetamido)benzoate represents a multifaceted research tool with applications spanning therapeutics and agriculture. Its structural complexity and functional groups cater to evolving industry needs, while its nomenclature—though intricate—serves as a precise identifier for global supply chains. As innovation in heterocyclic chemistry accelerates, compounds like CAS 899993-96-5 will remain at the forefront of interdisciplinary exploration.